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Compound of Interest

D-Saccharic acid 1,4-lactone
Compound Name:
hydrate

Cat. No.: B15613722

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone hydrate, a derivative of D-glucaric acid, is a molecule of
significant interest in the fields of biochemistry and pharmacology. It is a well-established
inhibitor of the enzyme B-glucuronidase, an activity that underpins its potential therapeutic
applications and its use as a crucial tool in drug development research. This technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
and biological activity of D-Saccharic acid 1,4-lactone hydrate, with a focus on detailed
experimental methodologies.

Molecular Structure and Identification

D-Saccharic acid 1,4-lactone hydrate is the monohydrate form of the 1,4-lactone of D-
saccharic acid. Its chemical structure is characterized by a five-membered lactone ring derived
from the dicarboxylic acid, D-saccharic acid.

Table 1: Chemical Identifiers
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Identifier Value
2-(3,4-dihydroxy-5-oxooxolan-2-yl)-2-

IUPAC Name ( Y ] y. 2
hydroxyacetic acid hydrate

Synonyms D-Glucaro-1,4-lactone, D-Saccharolactone

CAS Number 61278-30-6

Chemical Formula

CsHsO7 « H20[1][2][3][4]

Molecular Weight 210.14 g/mol [1][2][3]1[4]
0.0[C@@H]1--INVALID-LINK--

SMILES
C(=0)0[C@ @H]1--INVALID-LINK--C(0)=0
INChl=1S/C6H807.H20/c7-1-2(8)6(12)13-

InChl 4(1)3(9)5(10)11;/h1-4,7-9H,

(H,10,11);1H2/t1-,2-,3+,4+;/m1./s1

Physicochemical Properties

The physicochemical properties of D-Saccharic acid 1,4-lactone hydrate are crucial for its

handling, formulation, and application in experimental settings.

Table 2: Physicochemical Data
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Property Value
Appearance White solid
Melting Point 91-93°C
Solubility
Water 50 mg/mL
DMSO 20 mg/mL[1][3]
Ethanol 20 mg/mL[1][3]
DMF 20 mg/mL[1][3]
PBS (pH 7.2) 10 mg/mL[1][3]
UV/Vis (Amax) 216 nm
Purity =95%

Synthesis and Purification

The synthesis of D-Saccharic acid 1,4-lactone typically involves the oxidation of D-glucose
followed by lactonization.

Experimental Protocol: Synthesis of D-Saccharic Acid
from D-Glucose

A common method for the synthesis of D-saccharic acid is the nitric acid oxidation of D-
glucose.[5][6]

o Oxidation: D-glucose is slowly added to pre-heated nitric acid (e.g., 70%) with stirring. The
temperature is maintained at a controlled temperature (e.g., 55-60 °C) during the addition.

o Reaction: The reaction mixture is stirred for a period of time (e.g., 30 minutes) after the
addition of glucose is complete.

o Work-up: The reaction mixture is cooled, and the pH is adjusted with a base (e.g., potassium
hydroxide) to precipitate the potassium acid saccharate salt.
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« Isolation: The precipitated salt is collected by filtration, washed, and dried.

Experimental Protocol: Lactonization and Purification

The conversion of D-saccharic acid to its 1,4-lactone can be achieved through acidification and
dehydration.

 Acidification: The potassium salt of D-saccharic acid is dissolved in water and treated with an
acid resin to obtain the free acid.

» Lactonization: The aqueous solution of D-saccharic acid is heated to promote intramolecular
esterification (lactonization).

 Purification: The resulting D-Saccharic acid 1,4-lactone hydrate can be purified by
recrystallization from a suitable solvent system. The purity can be assessed by techniques
such as High-Performance Liquid Chromatography (HPLC).

Molecular Structure Elucidation

The precise three-dimensional structure of D-Saccharic acid 1,4-lactone hydrate can be
determined using a combination of spectroscopic and crystallographic techniques.

Experimental Protocol: X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the molecular structure
of a crystalline solid.

» Crystal Growth: High-quality single crystals of D-Saccharic acid 1,4-lactone hydrate are
grown from a supersaturated solution by slow evaporation of the solvent.

o Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

 Structure Solution and Refinement: The diffraction data is used to solve the phase problem
and generate an initial electron density map. The atomic positions and thermal parameters
are then refined to obtain the final crystal structure.
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Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual
atoms within the molecule.

o Sample Preparation: A sample of D-Saccharic acid 1,4-lactone hydrate (typically 5-25 mg
for tH NMR, 50-100 mg for 3C NMR) is dissolved in a deuterated solvent (e.g., D20, DMSO-
de).

» Data Acquisition: *H and *3C NMR spectra are acquired on a high-field NMR spectrometer.
Two-dimensional NMR experiments, such as COSY and HSQC, can be performed to aid in
the assignment of signals.

o Spectral Analysis: The chemical shifts, coupling constants, and integration of the NMR
signals are analyzed to confirm the molecular structure and stereochemistry of the molecule.

Biological Activity: Inhibition of B-Glucuronidase

The primary and most well-documented biological activity of D-Saccharic acid 1,4-lactone
hydrate is its potent inhibition of the enzyme [3-glucuronidase.[2][7] This enzyme is involved in
the metabolism of various endogenous and exogenous compounds, including many drugs. By
inhibiting B-glucuronidase, D-Saccharic acid 1,4-lactone can prevent the cleavage of
glucuronide conjugates, which has important implications for drug efficacy and toxicity.

Table 3: Inhibitory Activity

Target Enzyme ICso0 Value

Human B-glucuronidase 48.4 pM[7]

Signaling Pathway: B-Glucuronidase Inhibition

The inhibition of 3-glucuronidase by D-Saccharic acid 1,4-lactone prevents the reactivation of
glucuronidated drug metabolites in the gastrointestinal tract, thereby mitigating drug-induced
toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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